Cas no 108853-12-9 (Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-)

Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy- structure
108853-12-9 structure
Product Name:Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-
CAS No:108853-12-9
MF:C16H18O4
MW:274.311725139618
CID:204952
Update Time:2024-03-01

Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-
    • Aloifol I
    • Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-
    • Inchi: 1S/C16H18O4/c1-19-14-9-12(10-15(20-2)16(14)18)7-6-11-4-3-5-13(17)8-11/h3-5,8-10,17-18H,6-7H2,1-2H3
    • InChI Key: HJFGFCYQHBUEMB-UHFFFAOYSA-N
    • SMILES: C1(O)=C(OC)C=C(CCC2=CC=CC(O)=C2)C=C1OC

Computed Properties

  • Exact Mass: 274.12054
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • XLogP3: 2.127

Experimental Properties

  • Density: 1.204±0.06 g/cm3(Predicted)
  • Boiling Point: 436.8±40.0 °C(Predicted)
  • PSA: 58.92
  • pka: 9.99±0.10(Predicted)
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